Cas no 38535-07-8 (Dimethyl 2-hydroxy-2-(4-hydroxy-4-methylpentyl)butanedioate)

Dimethyl 2-hydroxy-2-(4-hydroxy-4-methylpentyl)butanedioate structure
38535-07-8 structure
Product Name:Dimethyl 2-hydroxy-2-(4-hydroxy-4-methylpentyl)butanedioate
CAS No:38535-07-8
MF:C12H22O6
MW:262.299484729767
CID:2186225
Update Time:2023-08-05

Dimethyl 2-hydroxy-2-(4-hydroxy-4-methylpentyl)butanedioate Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxy-2-(4-hydroxy-4-methylpentyl)succinic acid dimethyl ester
    • Dimethyl 2-hydroxy-2-(4-hydroxy-4-methylpentyl)butanedioate
    • Inchi: 1S/C12H22O6/c1-11(2,15)6-5-7-12(16,10(14)18-4)8-9(13)17-3/h15-16H,5-8H2,1-4H3
    • InChI Key: KHBKQGSSJZDPSJ-UHFFFAOYSA-N
    • SMILES: OC(C(=O)OC)(CC(=O)OC)CCCC(C)(C)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 299
  • XLogP3: 0.1
  • Topological Polar Surface Area: 93.1
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD